Cas no 61234-65-9 (9H-Xanthen-9-one, 1-hydroxy-6-methoxy-5-methyl-)

• Product Name: 9H-Xanthen-9-one, 1-hydroxy-6-methoxy-5-methyl-
• CAS No: 61234-65-9
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 487507
• PubChem ID: 71397921
• Update Time: 2025-04-19

9H-Xanthen-9-one, 1-hydroxy-6-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 1-hydroxy-6-methoxy-5-methyl-
• 1-hydroxy-6-methoxy-5-methylxanthen-9-one
• DTXSID90819380
• 61234-65-9
• 1-HYDROXY-6-METHOXY-5-METHYL-9H-XANTHEN-9-ONE

• Inchi： 1S/C15H12O4/c1-8-11(18-2)7-6-9-14(17)13-10(16)4-3-5-12(13)19-15(8)9/h3-7,16H,1-2H3
• InChI Key： NQFIQGVBIUSEGA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2C(C2C=CC(=C(C)C1=2)OC)=O)O

Computed Properties

• Exact Mass: 256.07356
• Monoisotopic Mass: 256.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76